Cas no 1226448-74-3 (N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure
1226448-74-3 structure
Product Name:N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
CAS No:1226448-74-3
MF:C19H19N3O2S
MW:353.438062906265
CID:5763176
PubChem ID:49677225
Update Time:2025-07-18

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • VU0527490-1
    • N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
    • AKOS024526840
    • 1226448-74-3
    • N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
    • SR-01000926029-1
    • SR-01000926029
    • N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
    • F5882-5047
    • Inchi: 1S/C19H19N3O2S/c1-13-20-17(24-22-13)14-6-8-15(9-7-14)21-18(23)19(10-2-3-11-19)16-5-4-12-25-16/h4-9,12H,2-3,10-11H2,1H3,(H,21,23)
    • InChI Key: PIYDDECJOYXQEJ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(C(NC2C=CC(C3=NC(C)=NO3)=CC=2)=O)CCCC1

Computed Properties

  • Exact Mass: 353.12
  • Monoisotopic Mass: 353.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.3A^2
  • XLogP3: 4.1

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Pricemore >>

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Additional information on N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1226448-74-3): A Comprehensive Overview

N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1226448-74-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a member of the cyclopentane carboxamide family and is characterized by its unique structural features, including a thiophene ring and an oxadiazole moiety.

The cyclopentane carboxamide scaffold is known for its potential in modulating various biological targets, particularly in the context of central nervous system (CNS) disorders and cancer. The presence of the thiophene ring and oxadiazole moiety further enhances its pharmacological profile by conferring specific binding properties and metabolic stability.

Recent studies have highlighted the potential of N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide as a promising lead compound for the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a viable candidate for the treatment of chronic pain conditions.

The anti-inflammatory effects of this compound are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, its analgesic properties are thought to be mediated through interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

In another study published in the Cancer Research journal, N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide was shown to exhibit selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a promising candidate for cancer therapy.

The selective cytotoxicity observed in these studies is particularly noteworthy, as it suggests that the compound may have a favorable therapeutic window with minimal toxicity to normal cells. This characteristic is crucial for the development of safe and effective anticancer drugs.

Beyond its potential therapeutic applications, N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide has also been studied for its physicochemical properties. Its high solubility in organic solvents and moderate aqueous solubility make it suitable for various formulation strategies. Moreover, its stability under physiological conditions ensures that it remains active during drug delivery processes.

The synthesis of N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves several well-documented steps. The key intermediates include 3-methylisoxazole and thiophene derivatives, which are readily available from commercial sources or can be synthesized using standard organic chemistry techniques. The final coupling step typically involves an amide bond formation reaction between the cyclopentanecarboxylic acid derivative and the aniline derivative.

In terms of pharmacokinetics, preliminary data suggest that N-[4-(3-methyl-1,2,4-oxadiazol-5-y l)phenyl]-1-(thiophen - 2 - yl)cyclopentane - 1 - carboxamide has favorable absorption properties when administered orally or intravenously. Its half-life in vivo is moderate, allowing for sustained therapeutic effects without frequent dosing. However, further studies are needed to optimize its pharmacokinetic profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) phenyl ] - 1 - ( thiophen - 2 - yl ) cyclopentane - 1 - carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials and potential market approval in the near future.

In conclusion, N-[4-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) phenyl ] - 1 - ( thiophen - 2 - yl ) cyclopentane - 1 - carboxamide (CAS No. 1226448 - 74 - 3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.

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